Cas no 2137768-87-5 (rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2137768-87-5
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 6178461
• PubChem ID: 165873620
• Update Time: 2025-07-21

rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2137768-87-5
• EN300-714598
• rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C10H20N2O2S/c1-2-7-15(13,14)12-6-4-9-3-5-11-8-10(9)12/h9-11H,2-8H2,1H3/t9-,10-/m0/s1
• InChI Key： UYQDPIRZUXYNNX-UWVGGRQHSA-N
• SMILES： S(CCC)(N1CC[C@@H]2CCNC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.8Ų

Additional information on rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 2137768-87-5)

The compound rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 2137768-87-5) is a structurally complex and pharmacologically relevant molecule that has garnered significant attention in the field of medicinal chemistry. This sulfonamide derivative features a unique octahydro-1H-pyrrolo[2,3-c]pyridine core, which is a bicyclic scaffold known for its versatility in drug design. The propane-1-sulfonyl group attached to the nitrogen atom further enhances its potential as a bioactive compound, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine is no exception, with its structural features aligning with modern drug discovery trends. Researchers are particularly intrigued by its potential as a central nervous system (CNS) targeting agent, given the pyrrolopyridine scaffold's prevalence in neuroactive compounds. This has led to a spike in searches for "sulfonamide CNS drugs" and "pyrrolopyridine derivatives in medicine," reflecting the growing curiosity around this molecule.

The stereochemistry of rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine is another critical aspect of its study. The 3aR,7aS configuration indicates a specific spatial arrangement of atoms, which can significantly influence its binding affinity to biological targets. This has prompted discussions about the importance of chiral sulfonamides in drug development, a topic frequently searched in academic and pharmaceutical circles. The compound's racemic mixture nature also opens doors for enantioselective synthesis studies, a hot topic in organic chemistry forums.

From a synthetic perspective, the preparation of rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine involves multi-step organic transformations, including sulfonylation reactions and cyclization strategies. These methods are often explored in the context of "green chemistry approaches to sulfonamide synthesis," a trending search term among environmentally conscious researchers. The compound's stability and solubility profile further make it a candidate for formulation studies, addressing common queries like "how to improve sulfonamide bioavailability."

In conclusion, rac-(3aR,7aS)-1-(propane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 2137768-87-5) represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance to current research trends, such as CNS-targeted drug design and sustainable synthesis methods, ensures its place in ongoing scientific discourse. As the pharmaceutical industry continues to explore innovative scaffolds, this compound stands out as a promising candidate for future investigations.